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Compound of Interest

1,4-Bis(2-hydroxy-2-
Compound Name:
propyl)benzene

Cat. No.: B181659

An In-depth Technical Guide on the Solubility and Thermal Properties of 1,4-Bis(2-hydroxy-2-
propyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and thermal properties
of 1,4-Bis(2-hydroxy-2-propyl)benzene (CAS No. 2948-46-1), also known as a,a,d',a'-
Tetramethyl-1,4-benzenedimethanol.[1][2][3] This document consolidates key quantitative data,
details established experimental protocols for property determination, and presents visual
workflows to aid in the understanding of these methodologies.

Core Physical and Thermal Properties

1,4-Bis(2-hydroxy-2-propyl)benzene is a crystalline solid at room temperature.[4] Its thermal
characteristics are well-documented, providing critical data for applications in material science
and polymer chemistry.[4] The compound's molecular structure, featuring a rigid benzene ring
and two hydroxyl-bearing isopropyl groups, dictates its physical and thermal behavior.[4]

The quantitative physical and thermal properties are summarized in the table below for ease of
reference.
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Property Value Conditions

Molecular Formula C12H1802

Molecular Weight 194.27 g/mol

Melting Point 142-146 °C Atmospheric Pressure[4]

144-146 °C (lit.)[1][5]

137.0-146.0 °C (clear melt)[6][7]

Boiling Point 167-168 °C 12 mmHg (reduced pressure)
[11[4][5]

Density ~1.0010 g/cm?3 Estimated[4]

Refractive Index ~1.5050 Estimated[4]

Appearance White to pale cream powder [51[6]

Solubility Profile

The solubility of 1,4-Bis(2-hydroxy-2-propyl)benzene is characterized by its amphiphilic
nature, stemming from a hydrophobic aromatic core and two hydrophilic hydroxyl groups.[4]
This structure results in limited solubility in agueous solutions while favoring organic solvents.
The presence of hydroxyl groups enables the formation of hydrogen bonds, which influences
its interaction with various solvents.[4]

Solvent Solubility Temperature

Water 2.1g/L 25 °C[4][8]

Experimental Protocols

Detailed and standardized methodologies are crucial for obtaining reproducible data. The
following sections describe the protocols for determining the key properties of 1,4-Bis(2-
hydroxy-2-propyl)benzene.
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Thermodynamic Solubility Determination (Shake-Flask
Method)

The shake-flask method is the gold standard for determining the equilibrium solubility of a
compound, providing a measure of its true thermodynamic solubility.[9][10]

Protocol:

o Preparation: An excess amount of solid 1,4-Bis(2-hydroxy-2-propyl)benzene is added to a
vial containing a known volume of the solvent of interest (e.g., water, ethanol, DMSO).[9]

o Equilibration: The resulting suspension is agitated in a temperature-controlled environment
(e.g., a shaker bath set to 25 °C) for a sufficient period (typically 24-72 hours) to ensure
equilibrium is reached.[10][11] The presence of undissolved solid should be confirmed
visually at the end of this period.[11]

e Phase Separation: The undissolved solid is separated from the saturated solution. This is a
critical step and can be achieved via centrifugation, followed by careful collection of the
supernatant, or by filtration using a suitable membrane filter that does not adsorb the solute.
[10]

e Quantification: The concentration of the solute in the clear, saturated solution is determined
using a validated analytical technique. High-Performance Liquid Chromatography (HPLC) is
a common and reliable method for this purpose.[12]

o Calibration: A calibration curve is constructed using standard solutions of known
concentrations to ensure accurate quantification of the analyte in the sample.

Step 1: Preparation Step 2: Equilibration Step 3: Phase Separation Step 4: Quantification

Achieve Isolate Saturated Measure
Add excess solid compound Equilibrium ) Agitate at constant Solution Centrifuge or Filter Solubility ) Analyze solute concentration
to a known volume of solvent temperature (e.g., 24-72h) to remove undissolved solid in supernatant via HPLC

Click to download full resolution via product page

Experimental workflow for the Shake-Flask solubility method.
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Thermal Properties Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are
fundamental techniques used to characterize the thermal properties of materials.[13][14] TGA
measures changes in mass as a function of temperature, indicating thermal stability and
decomposition, while DSC measures the heat flow into or out of a sample as it is heated,
cooled, or held isothermally, identifying melting points, glass transitions, and other phase
changes.[14]

Protocol:

» Sample Preparation: A small, representative sample of the compound (typically 2-10 mg for
organic materials) is accurately weighed and placed into an appropriate crucible (e.g.,
aluminum or alumina).[15]

e Instrument Setup:

o The crucible is placed in the instrument's furnace. An empty, identical crucible is used as a
reference.[15]

o Apurge gas (e.g., inert nitrogen or reactive air) is selected and set to a constant flow rate
(e.g., 20-50 mL/min).[13][15]

e Thermal Program: A temperature program is initiated. A typical program involves:
o An initial isothermal hold to stabilize the system.

o Alinear temperature ramp at a defined rate (e.g., 5-20 °C/min) to the desired final
temperature.[13]

o Afinal isothermal hold or a controlled cooling segment.

o Data Acquisition: The instrument records the sample's weight change (TGA) or the
differential heat flow between the sample and reference (DSC) as a function of temperature
and time.

o Data Analysis:
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o TGA Thermogram: The resulting curve is analyzed to determine the onset temperature of
decomposition, temperatures of maximum weight loss, and residual mass.

o DSC Thermogram: The curve is analyzed to identify endothermic events like melting
(observed as a peak) or exothermic events like crystallization or decomposition.[13] The
melting point is typically determined from the onset or peak of the melting endotherm.

1. Setup 2. Execution 3. Data Acquisition 4. Analysis

Weigh 2-10 mg sample Place sample & reference Set purge gas Initiate temperature program (REE EES GER (&) (il (ML (P,
into crucible crucibles in furnace (e.g., N2 at 50 mL/min) (e.g., ramp 10 °C/min) T EEIEEL B (PE) | eSS ISR e,

vs. Temperature and Thermal Stability
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General experimental workflow for Thermal Analysis (TGA/DSC).

Structure-Property Relationships

The physicochemical properties of 1,4-Bis(2-hydroxy-2-propyl)benzene are a direct
consequence of its molecular architecture. Understanding these relationships is key to
predicting its behavior and utility.
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1,4-Bis(2-hydroxy-2-propyl)benzene
Molecular Structure
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Relationship between molecular structure and key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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